Cas no 6036-75-5 (4-Octadecene-1,3-diol,2-amino-, (2R,3S,4E)-)
6036-75-5 structure
Product Name:4-Octadecene-1,3-diol,2-amino-, (2R,3S,4E)-
CAS No:6036-75-5
MF:C18H37NO2
MW:299.491885900497
CID:502777
PubChem ID:5496506
Update Time:2025-04-19
4-Octadecene-1,3-diol,2-amino-, (2R,3S,4E)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Octadecene-1,3-diol,2-amino-, (2R,3S,4E)-
- L-ERYTHRO-SPHINGOSINE
- (2R,3S)-sphingosine
- (2R,3S,4E)-2-aminooctadec-4-ene-1,3-diol
- (2R,3S,4E)-sphingosine
- (2R,3S,E)-2-amino-1,3-dihydroxy-4-octadecene
- AC1NUYR5
- CHEBI:46965
- CHEBI:46967
- Erythro-sphingosine, (+)-
- L-(-)-Erythrosphingenine
- L-Erythro-c18-sphingosine
- SPH
- sphingosine
- UNII-IZ0B386GUJ
- 4-Octadecene-1,3-diol, 2-amino-, (R*,S*-(E))-(+)-
- (E,2R,3S)-2-aminooctadec-4-ene-1,3-diol
- rel-(2R,3S,4E)-2-Amino-4-octadecene-1,3-diol
- L-erythro-sphing-4-enine
- IZ0B386GUJ
- 4-Octadecene-1,3-diol, 2-amino-, (S-(R*,S*-(E)))-
- (+)-erythro-sphingosine
- DTXSID001319026
- (2R,3S,E)-2-aminooctadec-4-ene-1,3-diol
- UNII-0Y6SVQ612Q
- 4-Octadecene-1,3-diol, 2-amino-, (E)-dl-erythro-
- L-erythro-Sphingosine (synthetic)
- 6036-75-5
- 4-Octadecene-1,3-diol, 2-amino-, (2R,3S,4E)-
- AKOS040745780
- (2R,3S)-2-aminooctadec-4-ene-1,3-diol
- Q27104581
- L-erythro Sphingosine (d18:1)
- SCHEMBL17083789
-
- Inchi： 1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h14-15,17-18,20-21H,2-13,16,19H2,1H3/b15-14+/t17-,18+/m1/s1
- InChI Key： WWUZIQQURGPMPG-MCXRAWCPSA-N
- SMILES： O[C@@H](/C=C/CCCCCCCCCCCCC)[C@@H](CO)N
Computed Properties
- Exact Mass: 299.28261
- Monoisotopic Mass: 299.282429423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- Flash Point: 110 °C
- PSA: 66.48
4-Octadecene-1,3-diol,2-amino-, (2R,3S,4E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L912645-1mg |
L-erythro Sphingosine (d18:1) |
6036-75-5 | 98% | 1mg |
￥2,629.80 | 2022-01-14 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65782-1mg |
L-erythro Sphingosine (d18:1) |
6036-75-5 | 98% | 1mg |
￥1748.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65782-500ug |
L-erythro Sphingosine (d18:1) |
6036-75-5 | 98% | 500ug |
￥916.00 | 2023-09-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202687-5 mg |
L-erythro-Sphingosine (synthetic), |
6036-75-5 | 5mg |
￥48,134.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202687-5mg |
L-erythro-Sphingosine (synthetic), |
6036-75-5 | 5mg |
￥48134.00 | 2023-09-05 | ||
| 1PlusChem | 1P00E9OE-1mg |
L-ERYTHRO-SPHINGOSINE |
6036-75-5 | ≥98% | 1mg |
$205.00 | 2025-02-26 | |
| A2B Chem LLC | AG64926-1mg |
L-ERYTHRO-SPHINGOSINE |
6036-75-5 | ≥98% | 1mg |
$137.00 | 2024-04-19 | |
| A2B Chem LLC | AG64926-5mg |
L-ERYTHRO-SPHINGOSINE |
6036-75-5 | ≥98% | 5mg |
$511.00 | 2024-04-19 |
4-Octadecene-1,3-diol,2-amino-, (2R,3S,4E)- Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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